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Futibatinib Drug Interaction Profile

The table below summarizes the key drug interaction pathways for futibatinib, its role (victim or

perpetrator), and the clinical management recommendation.

Interaction Pathway
Futibatinib's
Role

Clinical Effect
Management
Recommendation

Dual P-gp & Strong CYP3A
Inhibitors (e.g.,
Itraconazole)

Victim ↑ Cmax by 51%; ↑

AUC by 41% [1]
[2]

Avoid concomitant use [3] [2].

Dual P-gp & Strong CYP3A
Inducers (e.g., Rifampin)

Victim ↓ Cmax by 53%; ↓
AUC by 64% [1]

[2]

Avoid concomitant use [3] [2].

CYP3A Substrates (e.g.,

Midazolam)

Perpetrator No clinically

relevant effect [1]
[2]

No dose adjustment needed for

the co-administered drug.
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For researchers, understanding the clinical studies that uncovered these interactions is key. The following

protocols are based on the phase I studies conducted with futibatinib.

Protocol 1: Assessing Futibatinib as a Victim Drug

This study evaluates how a strong inhibitor affects futibatinib pharmacokinetics (PK).

Objective: To evaluate the effect of itraconazole (a dual P-gp and strong CYP3A inhibitor) on the

single-dose PK of futibatinib.
Design: A fixed-sequence, two-period study in healthy adult participants.

Methodology:
Period 1: Administer a single oral dose of futibatinib.

Washout.
Period 2: Pre-dose with itraconazole for several days to achieve steady-state inhibition, then

co-administer a single oral dose of futibatinib with itraconazole.
Key Endpoints: Geometric mean ratio (GMR) of futibatinib Cmax and AUC when administered with

itraconazole compared to alone [1].

Protocol 2: Assessing Futibatinib as a Perpetrator Drug

This study evaluates if futibatinib inhibits or induces the metabolism of other drugs.

Objective: To evaluate the effect of futibatinib on the PK of midazolam (a sensitive CYP3A
substrate).

Design: A fixed-sequence, two-period study.
Methodology:

Period 1: Administer a single oral dose of midazolam.
Period 2: Administer futibatinib to steady state, then co-administer a single oral dose of

midazolam with futibatinib.
Key Endpoints: GMR of midazolam Cmax and AUC when administered with futibatinib compared to

alone [1].

The workflow for these clinical DDI studies follows a systematic, risk-based approach, as illustrated below.
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Technical Support FAQs

Q1: What is the mechanistic basis for futibatinib's interaction with dual P-gp and CYP3A inhibitors?

Futibatinib is primarily metabolized by the cytochrome P450 3A (CYP3A) enzyme and is also a substrate

for the P-glycoprotein (P-gp) efflux transporter [1] [4]. When a dual inhibitor like itraconazole is co-

administered, it simultaneously blocks the metabolic breakdown of futibatinib by CYP3A and its transport

out of cells by P-gp. This dual inhibition leads to a significant increase in futibatinib's systemic exposure

(AUC) and peak concentration (Cmax) [1].

Q2: Can we co-administer futibatinib with drugs that are solely CYP3A substrates? Yes. Clinical data

shows that futibatinib does not meaningfully inhibit or induce CYP3A enzymes. In a dedicated DDI study,

co-administration with the sensitive CYP3A substrate midazolam resulted in no significant change to
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midazolam's pharmacokinetics [1] [2]. Therefore, no dose adjustments are anticipated for drugs that are

metabolized primarily by CYP3A.

Q3: Are there any planned studies to further characterize these interactions? According to the published

research, drug-drug interaction studies with P-gp-specific substrates and inhibitors are planned to further

refine the interaction profile of futibatinib [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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